Cas no 1623069-76-0 (Baccatin X)

• Product Name: Baccatin X
• CAS No: 1623069-76-0
• MF: C₃₁H₄₀O₁₂
• MW: 604.642110824585
• CID: 4670392
• PubChem ID: 131849274
• Update Time: 2024-11-04

Baccatin X Chemical and Physical Properties

Names and Identifiers

• [(1S,2S,3R,4S,7R,9S,10S,11R,12R,15R,16S)-4,12-diacetyloxy-1,2,9,11,15-pentahydroxy-10,14,17,17-tetramethyl-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-16-yl] benzoate
• Baccatin X
• 1623069-76-0

• Inchi： 1S/C31H40O12/c1-14-20-22(41-15(2)32)24(36)29(6)18(34)12-19-30(13-40-19,43-16(3)33)23(29)25(37)31(39,28(20,4)5)26(21(14)35)42-27(38)17-10-8-7-9-11-17/h7-11,18-19,21-26,34-37,39H,12-13H2,1-6H3
• InChI Key： QVUHFXGOPHUGGG-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(C(C(C(C=2C)O)OC(C2C=CC=CC=2)=O)(O)C(O)C2C(C(CC3C2(OC(=O)C)CO3)O)(C)C1O)(C)C)=O

Computed Properties

• Exact Mass: 604.25197671g/mol
• Monoisotopic Mass: 604.25197671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 720.1±60.0 °C at 760 mmHg
• Flash Point: 227.5±26.4 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Baccatin X Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives